Cas no 4664-21-5 (2-(1,2-dihydropyridin-2-ylidene)propanedinitrile)

• Product Name: 2-(1,2-dihydropyridin-2-ylidene)propanedinitrile
• CAS No: 4664-21-5
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD03412471
• CID: 5248851
• PubChem ID: 10240916
• Update Time: 2026-03-09

2-(1,2-dihydropyridin-2-ylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, 2-(2(1H)-pyridinylidene)-
• 2-(1,2-dihydropyridin-2-ylidene)propanedinitrile

• MDL： MFCD03412471
• Inchi： 1S/C8H5N3/c9-5-7(6-10)8-3-1-2-4-11-8/h1-4,11H
• InChI Key： WYYSZKPMAWHXPG-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C1\NC=CC=C\1)/C#N

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(1,2-dihydropyridin-2-ylidene)propanedinitrile

Exploring the Properties and Applications of 2-(1,2-dihydropyridin-2-ylidene)propanedinitrile (CAS No. 4664-21-5)

2-(1,2-dihydropyridin-2-ylidene)propanedinitrile, with the CAS number 4664-21-5, is a fascinating organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, often referred to by its systematic name or CAS registry number, belongs to the class of dinitrile derivatives and exhibits remarkable properties that make it valuable in various scientific and industrial fields.

The molecular structure of 2-(1,2-dihydropyridin-2-ylidene)propanedinitrile features a pyridine-derived core with two cyano groups attached, creating a conjugated system that contributes to its interesting electronic characteristics. Researchers have been particularly interested in exploring its potential as a building block for organic electronics, given the growing demand for sustainable materials in the technology sector. The compound's ability to participate in π-conjugation makes it a promising candidate for organic semiconductors and photovoltaic applications.

Recent studies have focused on the synthetic versatility of 4664-21-5, particularly in heterocyclic chemistry. The compound serves as an excellent precursor for the synthesis of more complex nitrogen-containing heterocycles, which are crucial in pharmaceutical research and material science. Its reactivity with various electrophiles and nucleophiles has opened new pathways for creating functionalized pyridine derivatives with tailored properties.

In the context of green chemistry, 2-(1,2-dihydropyridin-2-ylidene)propanedinitrile has shown promise as a catalyst component in environmentally friendly synthetic processes. The scientific community has been actively investigating its role in atom-efficient transformations, addressing one of the key challenges in modern chemical synthesis. This aligns perfectly with current trends toward sustainable chemical production and reduced environmental impact.

The spectroscopic properties of CAS 4664-21-5 have also been extensively studied, revealing interesting UV-Vis absorption characteristics that vary with solvent polarity. These findings have implications for developing molecular sensors and fluorescence markers, particularly in biological imaging applications. The compound's solvatochromic behavior makes it a subject of interest for researchers working on environment-sensitive probes.

From a computational chemistry perspective, 2-(1,2-dihydropyridin-2-ylidene)propanedinitrile serves as an excellent model system for studying electronic structure and molecular orbital interactions. Recent density functional theory (DFT) calculations have provided valuable insights into its charge distribution and reactivity patterns, helping to predict its behavior in various chemical environments.

The compound's potential in medicinal chemistry has also been explored, particularly as a scaffold for designing bioactive molecules. While not directly therapeutic itself, its structural features make it a valuable pharmacophore element in drug discovery programs targeting various diseases. Researchers are particularly interested in its potential to interact with biological targets through multiple binding modes.

In material science applications, 4664-21-5 has shown promise in the development of advanced polymeric materials. Its ability to participate in polymerization reactions while maintaining its electronic properties makes it attractive for creating functional polymers with specific optical or electrical characteristics. This aligns with current research trends toward smart materials and responsive systems.

The stability and storage conditions of 2-(1,2-dihydropyridin-2-ylidene)propanedinitrile have been thoroughly investigated to ensure its practical utility. Proper handling procedures and storage recommendations have been established based on extensive stability studies, making it accessible for various research and industrial applications while maintaining its chemical integrity.

Looking toward the future, research on CAS 4664-21-5 continues to expand, with new applications emerging in fields such as organic electronics, catalysis, and materials science. Its combination of structural features and reactivity patterns positions it as a compound of significant interest in multiple scientific disciplines. As synthetic methodologies advance and analytical techniques improve, we can expect to uncover even more potential uses for this versatile molecule.